Cas no 2021702-20-3 (2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic acid)

• Product Name: 2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic acid
• CAS No: 2021702-20-3
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 5934244
• PubChem ID: 165831722
• Update Time: 2025-05-21

2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2021702-20-3
• 2-[4-(3-methyl-1,2-thiazol-5-yl)phenyl]acetic acid
• EN300-701929
• 2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic acid

• Inchi： 1S/C12H11NO2S/c1-8-6-11(16-13-8)10-4-2-9(3-5-10)7-12(14)15/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： KOAAYJCBCVGENT-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C1C=CC(CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 233.05104977g/mol
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic acid

Introduction to 2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic Acid (CAS No. 2021702-20-3)

2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic acid, with the CAS number 2021702-20-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The presence of a thiazole ring and a phenyl group linked through an acetic acid moiety makes it a versatile scaffold for designing bioactive molecules.

The thiazole moiety is a heterocyclic compound that plays a crucial role in medicinal chemistry due to its broad spectrum of biological activities. It is found in numerous natural products and pharmacologically active compounds. The 3-methyl-1,2-thiazol-5-yl substituent in this compound contributes to its pharmacological profile by enhancing its binding affinity to biological targets. This structural feature has been extensively studied for its potential in modulating various enzymatic and receptor interactions.

The phenyl group in 2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic acid further extends its utility as a pharmacophore. Phenyl derivatives are well-known for their role in drug design, often contributing to the molecule's solubility, bioavailability, and binding affinity. The combination of the thiazole and phenyl groups creates a complex molecular system that can interact with multiple biological pathways, making it a promising candidate for therapeutic intervention.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways. The acetic acid moiety in this compound suggests potential anti-inflammatory properties, as carboxylic acid derivatives are frequently used in drugs targeting inflammatory responses. The structural motif of 2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic acid aligns well with the current trends in anti-inflammatory drug discovery, where multifunctional scaffolds are being explored to achieve synergistic effects.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The thiazole-phenyl-acetic acid scaffold has shown promise in various preclinical models, demonstrating efficacy in inhibiting key enzymes involved in inflammation and pain signaling. For instance, derivatives of this class have been investigated for their potential in treating chronic pain conditions by modulating neurotransmitter release and receptor activity.

The synthesis of 2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications to optimize its pharmacological properties.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how the body processes and eliminates 2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic acid is crucial for determining its therapeutic window and potential side effects. Preliminary studies suggest that the compound exhibits moderate solubility in water and lipids, which could influence its absorption and distribution within the body.

In conclusion, 2-[4-(3-Methyl-1,2-thiazol-5-yl)phenyl]acetic acid (CAS No. 2021702-20-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a thiazole, phenyl group, and acetic acid moiety makes it a versatile scaffold for designing novel bioactive molecules. Ongoing research continues to explore its pharmacological properties, synthetic pathways, and potential applications in treating various diseases.